1-(3-Iodopropoxy)-2-propyl-4-[(trifluoromethyl)sulfanyl]benzene

Specification

• CAS No.: 653578-29-1
• Molecular Formula: C13H16F3IOS
• Molecular Weight: 404.23 g/mol
• IUPAC Name: 1-(3-iodopropoxy)-2-propyl-4-(trifluoromethylsulfanyl)benzene
• Standard InChI: InChI=1S/C13H16F3IOS/c1-2-4-10-9-11(19-13(14,15)16)5-6-12(10)18-8-3-7-17/h5-6,9H,2-4,7-8H2,1H3
• Standard InChI Key: RMBFSTZDJYIGQF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1)SC(F)(F)F)OCCCI

Introduction

Potential Applications

While there is no specific research on the applications of 1-(3-Iodopropoxy)-2-propyl-4-[(trifluoromethyl)sulfanyl]benzene, compounds with similar structures have been explored for various uses:

• Biological Activity: Halogenated compounds can exhibit antimicrobial or antifungal properties, although this is speculative for this specific compound.

• Chemical Synthesis: It could serve as an intermediate in the synthesis of more complex molecules due to its reactive iodine and sulfanyl groups.

Synthesis and Preparation

The synthesis of 1-(3-Iodopropoxy)-2-propyl-4-[(trifluoromethyl)sulfanyl]benzene would likely involve multiple steps, including:

• Starting Materials: A benzene derivative with a propyl group and a trifluoromethylsulfanyl group.

• Alkylation: Introduction of the 3-iodopropoxy group via an alkylation reaction.

Research Findings and Data

Due to the lack of specific research on 1-(3-Iodopropoxy)-2-propyl-4-[(trifluoromethyl)sulfanyl]benzene, there are no comprehensive data tables or detailed findings to report. Future studies could focus on its synthesis, characterization, and potential biological or chemical applications.

Data Table: Available Information

Property	Value/Description
Molecular Formula	C13H16F3IOS
CAS Number	653578-29-1
Synonyms	CTK1J7344, ZINC90423497, DTXSID70739609

Future Directions

• Synthesis and Characterization: Developing a synthesis protocol and characterizing its physical and chemical properties.

• Biological Activity: Investigating potential antimicrobial or antifungal properties.

• Chemical Applications: Exploring its use as an intermediate in organic synthesis.